AAE871

• CAS No.: 289479-07-8
• Product Name: AAE871
• Molecular Formula: C24H34N8O2S
• Molecular Weight: 498.64
• IUPAC Name: N2-((1r,4r)-4-aminocyclohexyl)-9-ethyl-N6-(4-(piperidin-1-ylsulfonyl)phenyl)-9H-purine-2,6-diamine
• Standard InChI: InChI=1S/C24H34N8O2S/c1-2-31-16-26-21-22(29-24(30-23(21)31)28-19-8-6-17(25)7-9-19)27-18-10-12-20(13-11-18)35(33,34)32-14-4-3-5-15-32/h10-13,16-17,19H,2-9,14-15,25H2,1H3,(H2,27,28,29,30)/t17-,19-
• Standard InChIKey: IUUNTNJCKSXDOW-UAPYVXQJSA-N
• SMILES: O=S(C1=CC=C(NC2=C3N=CN(CC)C3=NC(N[C@H]4CC[C@H](N)CC4)=N2)C=C1)(N5CCCCC5)=O
• Appearance: Solid powder
• Description: AAE871 is a type I FLT3 inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >5 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AAE871; AAE-871; AAE 871.
• Reference: 1: Ellen Weisberg, Johannes Roesel, Pascal Furet, Guido Bold, Patricia Imbach, Andreas Flörsheimer, Georgio Caravatti, Jingrui Jiang, Paul Manley, Arghya Ray, James D. Griffin. Antileukemic Effects of Novel First- and Second-Generation FLT3 Inhibitors: Structure-Affinity Comparison. Genes Cancer. 2010 October; 1(10): 1021–1032. doi: 10.1177/1947601910396505 PMCID: PMC3092267
• Last Modified: Aug 20 2021